Cas no 2092435-15-7 (3,3-difluoro-4-methanesulfonylpyrrolidine)

• Product Name: 3,3-difluoro-4-methanesulfonylpyrrolidine
• CAS No: 2092435-15-7
• MF: C₅H₉F₂NO₂S
• MW: 185.192267179489
• MDL: MFCD30625607
• CID: 5247626
• Update Time: 2025-06-10

3,3-difluoro-4-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3,3-difluoro-4-(methylsulfonyl)-
• 3,3-difluoro-4-methanesulfonylpyrrolidine

• MDL： MFCD30625607
• Inchi： 1S/C5H9F2NO2S/c1-11(9,10)4-2-8-3-5(4,6)7/h4,8H,2-3H2,1H3
• InChI Key： MPHCUKFPIJNJSV-UHFFFAOYSA-N
• SMILES： N1CC(S(C)(=O)=O)C(F)(F)C1

Additional information on 3,3-difluoro-4-methanesulfonylpyrrolidine

Comprehensive Overview of 3,3-Difluoro-4-methanesulfonylpyrrolidine (CAS No. 2092435-15-7): Properties, Applications, and Industry Insights

The compound 3,3-difluoro-4-methanesulfonylpyrrolidine (CAS No. 2092435-15-7) is a highly specialized fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both difluoromethyl and methanesulfonyl functional groups, makes it a valuable intermediate for designing bioactive molecules. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

From a structural perspective, 3,3-difluoro-4-methanesulfonylpyrrolidine belongs to the class of heterocyclic compounds, specifically sulfonylated pyrrolidines. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors or GPCR-targeted therapies, aligning with the industry's focus on precision medicine.

Synthetic methodologies for CAS 2092435-15-7 often involve multi-step processes starting from pyrrolidine precursors. Recent advancements emphasize catalytic fluorination techniques to improve yield and reduce waste, resonating with the global push for sustainable synthesis. Analytical characterization typically employs NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry, ensuring compliance with stringent quality control standards demanded by regulatory bodies.

The compound's role in drug development pipelines has expanded due to its ability to modulate molecular interactions. Pharmaceutical companies leverage its sulfone moiety for hydrogen bonding and its fluorine substituents for improved membrane permeability—key factors in optimizing bioavailability. These attributes make it particularly relevant for CNS-targeting drugs, a hot topic given rising neurological disorder prevalence.

Beyond pharmaceuticals, 3,3-difluoro-4-methanesulfonylpyrrolidine finds niche applications in material science, where fluorinated compounds contribute to high-performance polymers. Its thermal stability and electronic properties are being investigated for organic electronics, coinciding with growing interest in flexible displays and energy storage materials.

Market trends indicate increased demand for custom synthesis of such specialized intermediates, driven by outsourcing strategies in biotech startups. Suppliers now emphasize GMP-compliant production and regulatory documentation support, addressing customer concerns about supply chain transparency. This aligns with search trends showing rising queries for "fluorinated compound suppliers" and "cGMP intermediates".

From an intellectual property standpoint, patents involving 2092435-15-7 demonstrate its utility in protease inhibitor formulations and catalytic applications. Researchers should conduct thorough prior art searches before developing derivative compounds, especially given the competitive landscape in small molecule therapeutics.

Environmental and safety assessments of 3,3-difluoro-4-methanesulfonylpyrrolidine highlight its compatibility with REACH regulations. Proper handling requires standard laboratory PPE, with disposal through licensed chemical waste management systems—topics frequently searched alongside "fluorochemical safety protocols".

Future research directions may explore its enantioselective synthesis (chiral pyrrolidines being crucial in asymmetric catalysis) or incorporation into bioconjugates for targeted therapies. The compound's versatility ensures its continued relevance as industries prioritize molecular diversity and structure-activity relationships.